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Compound of Interest

Compound Name: Terbutaline-d9

Cat. No.: B563079 Get Quote

In the dynamic landscape of pharmaceutical research, the safety of laboratory personnel is

paramount. This guide provides indispensable safety and logistical information for handling

Terbutaline-d9, a deuterated analog of the β2-adrenergic receptor agonist, Terbutaline.

Adherence to these protocols is crucial for minimizing exposure risk and ensuring a safe

laboratory environment for all researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment
Terbutaline-d9, as a deuterated compound, is expected to exhibit pharmacological and

toxicological properties similar to its parent compound, Terbutaline. Terbutaline is a potent

pharmaceutical substance and should be handled with care. The primary routes of

occupational exposure are inhalation of airborne particles and dermal contact.

Toxicological Information: Terbutaline is harmful if swallowed or inhaled and may cause

damage to organs, particularly the heart, through prolonged or repeated exposure[1][2]. Acute

exposure can lead to symptoms such as increased heart rate (tachycardia), tremors,

nervousness, headache, and palpitations[2][3]. An established Occupational Exposure Limit

(OEL) for Terbutaline sulphate is 0.01 mg/m³ over an 8-hour time-weighted average[1]. This low

OEL underscores the high potency of the compound and the need for stringent control

measures.

Physical and Chemical Properties: A summary of the key physical and chemical properties of

Terbutaline-d9 is provided in the table below.
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Property Value

Chemical Name
5-(1-hydroxy-2-((2-(methyl-d3)propan-2-yl-

1,1,1,3,3,3-d6)amino)ethyl)benzene-1,3-diol

CAS Number 1189658-09-0[4][5]

Molecular Formula C₁₂H₁₀D₉NO₃[4][5]

Molecular Weight 234.34 g/mol [4][5]

Appearance Tan Powder[4]

Melting Point 99-102°C[4]

Storage Temperature -20°C Freezer[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

outlines the minimum PPE requirements for handling Terbutaline-d9.
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Body Part Required PPE Specifications

Respiratory Respirator

An N95 respirator is the

minimum requirement. For

procedures with a higher risk

of aerosolization, a Powered

Air-Purifying Respirator

(PAPR) is recommended.

Hands Double Gloves

Wear two pairs of nitrile

gloves. Change the outer pair

immediately if contaminated.

Eyes Safety Goggles

Tightly fitting safety goggles

with side shields are

mandatory.

Body Laboratory Coat

A dedicated laboratory coat

with long sleeves and a closed

front.

Feet Closed-toe Shoes
Sturdy, closed-toe shoes must

be worn in the laboratory.

Operational Plan: Safe Handling Workflow
The following step-by-step workflow should be followed for all procedures involving

Terbutaline-d9.
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Preparation

Handling

Cleanup

Designated Area

Gather Materials

1. Work in a certified chemical fume hood or ventilated balance enclosure.

Don PPE

2. Assemble all necessary equipment and reagents.

Weighing

3. Follow the full PPE protocol.

Dissolving

4. Use a microbalance with a draft shield. Handle powder carefully to avoid aerosolization.

Decontaminate Surfaces

5. Add solvent to the powder slowly. Cap vials immediately.

Doff PPE

6. Clean all work surfaces with an appropriate deactivating solution.

Dispose Waste

7. Remove PPE in the correct order to avoid self-contamination.

End

8. Segregate and dispose of all waste according to the disposal plan.

Click to download full resolution via product page

Figure 1. Step-by-step workflow for the safe handling of Terbutaline-d9.
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Disposal Plan: Waste Management
Proper disposal of Terbutaline-d9 and all contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Segregation is Key:

Solid Waste: All disposable items that have come into contact with Terbutaline-d9, including

gloves, bench paper, and pipette tips, must be collected in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste: Unused solutions of Terbutaline-d9 should be collected in a separate, sealed,

and clearly labeled hazardous waste container. Do not mix with other chemical waste

streams.

Sharps: Needles and syringes used for handling Terbutaline-d9 solutions must be disposed

of in a designated sharps container for hazardous pharmaceutical waste.

Disposal Method: The recommended method for the disposal of Terbutaline-d9 waste is

incineration by a licensed hazardous waste disposal company. This ensures the complete

destruction of the active pharmaceutical ingredient.

The following diagram illustrates the decision-making process for the disposal of materials

contaminated with Terbutaline-d9.
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Material Contaminated
with Terbutaline-d9

Is it a sharp?

Is it a liquid?

No

Sharps Hazardous Waste
(for incineration)

Yes

Solid Hazardous Waste
(for incineration)

No

Liquid Hazardous Waste
(for incineration)

Yes

Click to download full resolution via product page

Figure 2. Logical diagram for the segregation and disposal of Terbutaline-d9 waste.

Emergency Procedures
In Case of a Spill:

Evacuate the immediate area.

Alert your supervisor and colleagues.

If safe to do so, and you are trained, contain the spill with absorbent material.

Wear appropriate PPE, including a respirator, during cleanup.

Collect all contaminated materials in a sealed hazardous waste container.

Decontaminate the area thoroughly.

In Case of Personal Exposure:
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Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.

Inhalation: Move to fresh air immediately.

Ingestion: Do not induce vomiting. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet

(SDS) to the medical personnel.

By implementing these safety protocols, you contribute to a culture of safety and responsibility

in your laboratory. The careful and informed handling of potent compounds like Terbutaline-d9
is not just a regulatory requirement but a cornerstone of professional scientific practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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